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Compound of Interest

Compound Name: Tritoqualine

Cat. No.: B1683269

Disclaimer: This document summarizes the publicly available preclinical safety and toxicology
information for tritoqualine. A comprehensive preclinical data package for this compound is not
readily available in the public domain. Significant gaps exist in the available data, particularly
concerning repeat-dose toxicity, reproductive and developmental toxicity, and safety
pharmacology. The information presented herein should be interpreted with caution and is
intended for research and informational purposes only.

Executive Summary

Tritoqualine, also known as hypostamine, is an antihistamine agent with a mechanism of
action attributed to the inhibition of histidine decarboxylase, the enzyme responsible for
histamine synthesis. While clinical information regarding its use in allergic rhinitis and urticaria
is available, a comprehensive preclinical safety and toxicology profile is not well-documented in
publicly accessible literature. This guide consolidates the limited available data on the non-
clinical safety of tritoqualine, highlighting the existing knowledge and significant data gaps.

Mechanism of Action

Tritoqualine's primary mechanism of action is the inhibition of histidine decarboxylase, which
catalyzes the conversion of histidine to histamine. By reducing histamine synthesis,
tritoqualine mitigates the downstream effects of histamine release, which are central to
allergic and inflammatory responses.
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 To cite this document: BenchChem. [Preclinical Safety and Toxicology Profile of Tritoqualine:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683269#preclinical-safety-and-toxicology-profile-of-
tritoqualine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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